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Compound of Interest

4-trans-Hydroxy glibenclamide-
13C,d4

Cat. No.: B12373435

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 4-
trans-Hydroxy glibenclamide-13C,d4, a key isotopically labeled metabolite of the anti-
diabetic drug glibenclamide (also known as glyburide). This guide is intended for researchers in
drug metabolism, pharmacokinetics, and diabetes research. It includes a summary of
commercial suppliers, detailed experimental protocols for the analysis and study of
glibenclamide and its metabolites, and a visualization of the relevant signaling pathway.

Commercial Suppliers of 4-trans-Hydroxy
glibenclamide-13C,d4 and Related Compounds

For researchers seeking to procure 4-trans-Hydroxy glibenclamide-13C,d4 and related
compounds for their studies, the following table summarizes the offerings from various
commercial suppliers. It is important to note that availability and product specifications may
change, and direct inquiry with the suppliers is recommended.
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. Product Catalog CAS Molecular .
Supplier Purity
Name Number Number Formula
4-trans-
) Hydroxy EVT- C23H2413CaDa 297% (HPLC)
EvitaChem i ) 23155-00-2
glibenclamide 12506828 CIN3OeS [1]
-13C,d4
4-trans-
MedChemEx Hydroxy . - Not
i ) HY-117160S2 Not Specified  Not Specified -
press glibenclamide Specified[2]
-13C,d4
rac-trans-4-
Cayman C23H258CINsO
_ hydroxy 33752 23155-00-2 >98%
Chemical ] 6S
Glyburide
4-trans-
Chemodex Hydroxy- CDX-H0027 23155-00-2 Not Specified  =97% (HPLC)
glibenclamide
rac trans-4-
Pharmaffiliate =~ Hydroxy PA STI 1217639-30- C2213CH2sDs3 N
) Not Specified
s Glyburide- 049170 9 CIN3OeS
13C,d3

Glibenclamide's Mechanism of Action: Signaling

Pathway

Glibenclamide and its active metabolite, 4-trans-Hydroxy glibenclamide, exert their primary

pharmacological effect by modulating insulin secretion from pancreatic 3-cells. This is achieved

through the inhibition of the ATP-sensitive potassium (KATP) channel. The following diagram

illustrates this signaling pathway.
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Caption: Glibenclamide-induced insulin secretion pathway in pancreatic -cells.
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Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of 4-
trans-Hydroxy glibenclamide-13C,d4.

Analysis of Glibenclamide and its Metabolites by High-
Performance Liquid Chromatography (HPLC)

This protocol describes a validated HPLC method for the quantification of glibenclamide and its
hydroxy metabolites in human plasma.[3][4]

Experimental Workflow
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. Cell Culture on Coverslips
Plasma Sample Collection

¢ '

Prepare Intra- & Extracellular Solutions

Protein Precipitation

(e.g., with methanol) l
l Pull Borosilicate Glass Pipettes
Centrifugation l
l Approach Cell and Form Gigaohm Seal
Transfer Supernatant l
l Rupture Membrane for Whole-Cell Configuration
Injection into HPLC System l
l Record Baseline KATP Currents
Chromatographic Separation l
l Apply 4-trans-Hydroxy glibenclamide

'

Record Inhibition of KATP Currents

' ¢

Data Analysis and Quantification

UV or Fluorescence Detection

Analyze Current Inhibition (IC50)

¢
®
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Prepare Incubation Mixture:
Microsomes, Glibenclamide, Buffer

'

Pre-incubate at 37°C

'

Initiate Reaction with NADPH

'

Incubate at 37°C with Shaking

'

Terminate Reaction
(e.g., with cold acetonitrile)

'

Centrifuge to Pellet Protein

'

Analyze Supernatant by LC-MS/MS

'

Quantify 4-trans-Hydroxy glibenclamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for 4-trans-
Hydroxy glibenclamide-13C,d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373435#commercial-suppliers-of-4-trans-hydroxy-
glibenclamide-13c-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

